Cas no 941991-37-3 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide
• CAS No: 941991-37-3
• MF: C₂₀H₂₀ClFN₂O₂
• MW: 374.836407661438
• CID: 5876815
• PubChem ID: 16926984
• Update Time: 2025-10-19

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-2-chloro-6-fluoro-
• F2384-0293
• 941991-37-3
• AKOS024645062
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-chloro-6-fluorobenzamide

• Inchi： 1S/C20H20ClFN2O2/c1-2-3-11-24-17-9-8-14(12-13(17)7-10-18(24)25)23-20(26)19-15(21)5-4-6-16(19)22/h4-6,8-9,12H,2-3,7,10-11H2,1H3,(H,23,26)
• InChI Key： JELIJEYTARBIKA-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCCC)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 374.1197337g/mol
• Monoisotopic Mass: 374.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 519.2±50.0 °C(Predicted)
• pka: 11.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide

The compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-chloro-6-fluorobenzamide (CAS No 941991-37-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structure, which combines a quinoline derivative with a benzamide group. The presence of substituents such as the butyl group and halogen atoms (chlorine and fluorine) introduces interesting electronic and steric properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery. The quinoline ring system is known for its ability to interact with various biological targets, including enzymes and receptors. In the case of N-(1-butyl...benzamide, the tetrahydroquinolinone moiety serves as a scaffold for potential bioactivity. The butyl group attached to the quinoline ring enhances lipophilicity, which could improve the compound's ability to cross cellular membranes and bind to target proteins.

The benzamide portion of the molecule introduces additional functionality. Benzamides are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and participate in π-interactions. The substitution pattern on the benzene ring—specifically the chlorine at position 2 and fluorine at position 6—creates a highly electron-deficient aromatic system. This electronic configuration can influence the compound's reactivity and selectivity when interacting with biological systems.

From a synthetic perspective, N-(1-butyl...benzamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the tetrahydroquinolinone intermediate, followed by coupling with the appropriately substituted benzoyl chloride. This approach ensures high yields and good control over the product's purity.

Emerging research has explored the potential of N-(1-butyl...benzamide as a modulator of kinase activity. Kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Initial assays have shown that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, N-(1-butyl...benzamide has also been investigated for its role in materials science. The molecule's rigid structure and ability to form supramolecular assemblies make it a candidate for applications in organic electronics and crystal engineering. Researchers have reported that this compound can form ordered crystalline films when subjected to specific solvent conditions, which could be exploited for use in organic light-emitting diodes (OLEDs) or sensors.

The combination of N-(1-butyl...benzamide's structural features with its promising biological and material properties positions it as an important molecule in both academic and industrial research. As advancements in computational chemistry continue to improve our ability to predict molecular behavior, it is anticipated that this compound will play an increasingly significant role in the development of novel therapeutics and functional materials.

In conclusion, N-(1-butyl...benzamide (CAS No 941991-37-3) represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its unique structure endows it with versatile properties that make it a valuable tool for researchers across multiple disciplines. As ongoing studies uncover new insights into its behavior and applications, this compound is poised to contribute significantly to future scientific breakthroughs.